2-[(1,3-benzodioxol-5-yloxy)methyl]-N-(2-methyl-2-propen-1-yl)-1,3-oxazole-4-carboxamide

• IUPAC Name: 2-(1,3-benzodioxol-5-yloxymethyl)-N-(2-methylprop-2-enyl)-1,3-oxazole-4-carboxamide
• InChI: InChI=1S/C16H16N2O5/c1-10(2)6-17-16(19)12-7-21-15(18-12)8-20-11-3-4-13-14(5-11)23-9-22-13/h3-5,7H,1,6,8-9H2,2H3,(H,17,19)
• InChI Key: OLSCSFAGRGOJTN-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)CNC(=O)C1=COC(=N1)COC2=CC3=C(C=C2)OCO3
• Molecular Formula: C16H16N2O5
• Molecular Weight: 316.31 g/mol

Description

The compound appears to contain several structural components, including a benzodioxole group, an oxazole group, and a carboxamide group. Benzodioxole is a type of aromatic organic compound that is often found in pharmaceuticals and agrochemicals. Oxazole is a heterocyclic compound containing an oxygen and a nitrogen in a five-membered ring. Carboxamides, such as the one in this compound, are commonly found in a variety of drugs and have diverse biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The benzodioxole and oxazole rings are likely to contribute to the compound’s aromaticity. The carboxamide group could be involved in hydrogen bonding.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For instance, the presence of the carboxamide group might increase its solubility in water.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if this compound is a drug, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. If it’s intended to be a drug, studies could investigate its pharmacological activity, toxicity, and metabolic stability.